Cas no 2229540-84-3 (3-(4-phenoxyphenyl)azetidin-3-ol)

• Product Name: 3-(4-phenoxyphenyl)azetidin-3-ol
• CAS No: 2229540-84-3
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6296211
• PubChem ID: 156649015
• Update Time: 2025-06-29

3-(4-phenoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenoxyphenyl)azetidin-3-ol
• 2229540-84-3
• EN300-1863547

• Inchi： 1S/C15H15NO2/c17-15(10-16-11-15)12-6-8-14(9-7-12)18-13-4-2-1-3-5-13/h1-9,16-17H,10-11H2
• InChI Key： IOQDFTQJYQKFMD-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=CC=2)OC2C=CC=CC=2)CNC1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(4-phenoxyphenyl)azetidin-3-ol

Professional Introduction to Compound with CAS No. 2229540-84-3 and Product Name 3-(4-phenoxyphenyl)azetidin-3-ol

The compound with the CAS number 2229540-84-3 and the product name 3-(4-phenoxyphenyl)azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-(4-phenoxyphenyl)azetidin-3-ol incorporates a phenoxyl group and an azetidine ring, which are key features that contribute to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological effects. The azetidine ring, a six-membered saturated heterocycle, is particularly noted for its role in various bioactive molecules. The presence of the 4-phenoxyphenyl substituent in 3-(4-phenoxyphenyl)azetidin-3-ol enhances its interactability with biological targets, making it a promising candidate for further investigation. This compound's design aligns with the current trend in drug discovery towards molecules that can modulate multiple biological pathways simultaneously.

One of the most compelling aspects of 3-(4-phenoxyphenyl)azetidin-3-ol is its potential as a scaffold for developing new therapeutic agents. The combination of the azetidine core and the phenoxyphenyl group creates a versatile platform that can be modified to target specific diseases or conditions. Researchers have been exploring derivatives of this compound to enhance their pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These modifications are crucial for ensuring that the final drug product is both effective and safe for clinical use.

Recent studies have highlighted the importance of 3-(4-phenoxyphenyl)azetidin-3-ol in the development of novel treatments for various diseases. For instance, preliminary research suggests that this compound may exhibit anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory disorders. Additionally, its structural features have led to investigations into its efficacy against certain types of cancer. By targeting specific enzymes or receptors involved in tumor growth and progression, 3-(4-phenoxyphenyl)azetidin-3-ol could offer a new approach to cancer therapy.

The synthesis of 3-(4-phenoxyphenyl)azetidin-3-ol involves complex organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing the desired molecular framework. These synthetic strategies not only highlight the ingenuity of modern chemical research but also underscore the importance of innovation in drug development.

The pharmacological evaluation of 3-(4-phenoxyphenyl)azetidin-3-ol has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors relevant to human health. These interactions are critical for understanding how the compound exerts its effects at the molecular level. Furthermore, preclinical studies have provided insights into its potential therapeutic benefits across different disease models. Such findings are instrumental in guiding further research and development efforts aimed at translating this compound into a viable drug candidate.

As our understanding of molecular biology and pharmacology continues to evolve, compounds like 3-(4-phenoxyphenyl)azetidin-3-ol are poised to play a pivotal role in next-generation drug discovery. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates for further investigation. These advancements have not only improved efficiency but also expanded the scope of possible applications for molecules like 2229540-84-3.

The future prospects for 3-(4-phenoxyphenyl)azetidin-3-ol are bright, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic avenues. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical reality. By leveraging cutting-edge technologies and innovative approaches, scientists are working towards harnessing the full potential of this compound and others like it.

In conclusion, 2229540-84-3 and its corresponding product name 3-(4-phenoxyphenyl)azetidin-3-ol represent a significant contribution to pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable assets in the quest for new treatments. As research progresses, we can expect further insights into their mechanisms of action and therapeutic potential, ultimately leading to innovative solutions for human health challenges.